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Compound of Interest

Compound Name: Trimethylammonium chloride-d6

Cat. No.: B12305426

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols, proper handling techniques,
and optimal storage conditions for Trimethylammonium chloride-d6. The information is
intended to support researchers and professionals in maintaining a safe laboratory
environment and ensuring the integrity of the compound.

Disclaimer:Specific safety and toxicological data for Trimethylammonium chloride-d6 (CAS
No. 347840-14-6) is not extensively available. The data presented in this guide is primarily
based on the safety information for its non-deuterated analogue, Trimethylammonium chloride
(CAS No. 593-81-7), and other structurally related quaternary ammonium salts. It is imperative
to treat the deuterated compound with, at a minimum, the same level of care as its non-
deuterated counterpart.

Chemical and Physical Properties

Trimethylammonium chloride-d6 is the deuterated form of Trimethylammonium chloride, an
endogenous metabolite.[1][2] It is commonly used as a tracer or as an internal standard for
guantitative analysis in research.[1] The compound typically appears as a white, hygroscopic
crystalline solid.[3][4]

Table 1: Physical and Chemical Properties of Trimethylammonium Chloride Analogue
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Property Value Citation(s)
CAS Number 593-81-7 (Non-deuterated)

Molecular Formula CsH10CIN

Molecular Weight 95.57 g/mol

Appearance White crystalline solid/powder

Melting Point 273-278 °C

Boiling Point > 200 °C

Soluble in water (758 g/L at
Solubility 20°C) and ethanol. Insoluble in

ether, benzene.

| Hygroscopicity | Hygroscopic | |

Hazard Identification and Safety

Based on analogues, Trimethylammonium chloride compounds can pose several health risks.
They may be harmful if swallowed, cause skin irritation or severe burns, and lead to serious
eye damage. It is also noted to be very toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Trimethylammonium Chloride Analogues
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Hazard Class Category Hazard Statement Citation(s)
o H302: Harmful if
Acute Oral Toxicity Category 4
swallowed
H311: Toxic in contact
o with skin / H313: May
Acute Dermal Toxicity Category 3/5

be harmful in contact

with skin

Skin

) o Category 1C /2
Corrosion/Irritation

H314: Causes severe
skin burns and eye
damage / H315:
Causes skin irritation

H314: Causes severe

Serious Eye Damage Category 1 skin burns and eye
damage
) o H400: Very toxic to
Acute Aquatic Toxicity Category 1

aquatic life

| Chronic Aquatic Toxicity| Category 1 | H410: Very toxic to aquatic life with long lasting effects |

Safe Handling and Personal Protective Equipment

(PPE)

Proper handling procedures are crucial to minimize exposure and ensure safety. A systematic

approach, from receiving the compound to its final disposal, should be followed.

Preparation & Handling

Don PPE
(Gloves, Goggles, Coat)

Post-Handling & Disposal

Dispose of Chemical
Waste Property . Jl COcument Usage

)' g Perform Experiment
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Caption: A standard workflow for the safe handling of chemical compounds.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Citation(s)

Wear tightly fitting safety
) goggles or a face shield
Eye/Face Protection ]
(conforming to EN166 or

NIOSH standards).

Wear appropriate protective

loves (inspect prior to use

Skin Protection J (Inspect p ] ) )
and a lab coat. Avoid skin

contact.

Use a NIOSH/MSHA approved
) ) respirator or full-face respirator
Respiratory Protection ] ]
if dust is generated or

exposure limits are exceeded.

| Hygiene Measures | Handle in accordance with good industrial hygiene and safety practice.
Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas. | |

Storage and Stability

Proper storage is essential to maintain the compound's integrity and prevent hazardous
situations.

Table 4: Storage and Incompatibility
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Condition Recommendation Citation(s)

Store at 4°C for solid form.
For solutions, store at
-20°C (1 month) or -80°C (6
months).

Temperature

Keep container tightly closed

in a dry, cool, and well-
Atmosphere .

ventilated place. Protect from

moisture.

Store locked up or in an area
Security accessible only to authorized

personnel.

| Incompatible Materials | Avoid strong oxidizing agents. | |

Accidental Release and First Aid

In the event of an accidental release or exposure, immediate and appropriate action must be

taken.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12305426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Spill Detected

Evacuate Immediate Area
Alert Others

y

Assess Spill Size
& Hazard Level

Small Spill?

Don Appropriate PPE

Large Spill
Activate Emergency Response

Contain Spill
(Cover with inert absorbent)

Carefully Collect Material
into Waste Container

Decontaminate Area

Dispose of Waste as
Hazardous Material

Click to download full resolution via product page

Caption: A decision workflow for responding to an accidental chemical spill.
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First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen and seek
immediate medical attention.

e In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. Call a physician immediately.

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and call an ophthalmologist immediately.

o If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician
immediately.

Toxicological Information and Experimental
Protocols

As a deuterated analogue of an endogenous metabolite, Trimethylammonium chloride-d6 is
not expected to have a complex pharmacological signaling pathway. However, the metabolic
pathway of its parent compound, trimethylamine, is of significant biological interest.

Metabolic Pathway of Trimethylamine

Dietary precursors like choline and L-carnitine are metabolized by gut microbiota into
trimethylamine (TMA). TMA is then absorbed and transported to the liver, where it is oxidized
by the enzyme Flavin-containing monooxygenase 3 (FMO3) into Trimethylamine N-oxide
(TMAO), which is then excreted.
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Caption: Metabolic pathway for the formation of Trimethylamine N-oxide (TMAO).
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Representative Experimental Protocol: Acute Oral
Toxicity (OECD 423)

While specific toxicological studies for Trimethylammonium chloride-d6 are not available, this
diagram illustrates a generalized workflow for an acute oral toxicity test, such as the one
outlined in OECD Test Guideline 423. This is a representative protocol and does not reflect

actual experimental data for this specific compound.
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Caption: Generalized workflow for an acute oral toxicity study (OECD 423).
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Disposal Considerations

Chemical waste must be handled as hazardous. Dispose of contents and containers in
accordance with all local, regional, and national regulations. Do not allow the product to enter
drains or surface water. Waste should be sent to a licensed chemical destruction plant or
disposed of via controlled incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-trimethylammonium-chloride-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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